Cas no 465-31-6 (Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl-)

• Product Name: Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl-
• CAS No: 465-31-6
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 330322
• PubChem ID: 101680
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-ol,2,3,3-trimethyl-
• 2,3,3-Trimethylbicyclo(2.2.1)heptan-2-ol
• camphenehydrate
• 2-Norbornanol
• 3-Methylcamphenilanol
• 3-Methylcamphenilol
• Camphenilanol, 3-methyl-
• PXRCIOIWVGAZEP-UHFFFAOYSA-N
• UNII-X04T15R450
• 2,3,3-trimethyl-2-norbornanol
• DTXSID00861951
• CHEBI:167368
• Camphene hydrate
• 2,3,3-Trimethylbicyclo[2.2.1]heptan-2-ol #
• 2,3,3-Trimethylbicyclo[2.2.1]heptan-2-ol
• 2-Norbornanol, 2,3,3-trimethyl-
• Bicyclo(2.2.1)heptan-2-ol, 2,3,3-trimethyl-
• Camphene-hydrate
• 465-31-6
• Bicyclo[2.2.1]heptan-2-ol, 2,3,3-trimethyl-
• X04T15R450
• SCHEMBL2469093
• NS00124553
• Q27894518

• Inchi： 1S/C10H18O/c1-9(2)7-4-5-8(6-7)10(9,3)11/h7-8,11H,4-6H2,1-3H3
• InChI Key： PXRCIOIWVGAZEP-UHFFFAOYSA-N
• SMILES： OC1(C)C2CCC(C2)C1(C)C

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.969
• Boiling Point: 203.1°C at 760 mmHg
• Flash Point: 80.8°C
• Refractive Index: 1.488
• PSA: 20.23000
• LogP: 2.19350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids